Dinitrogen tetroxide
Dinitrogen tetroxide
Nitrogen tetroxide appears as red-brown liquid with a sharp, unpleasant chemical odor. Low-boiling (boiling point 21.15°C) and held as a liquid by compression. Density 1.448 g / cm3. Consists of an equilibrium mixture of brown NO2 (nitrogen dioxide) and colorless N2O4 (dinitrogen tetroxide). Evolves poisonous brown vapors. Cylinders and ton containers may not be equipped with a safety relief device. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.
Dinitrogen tetraoxide is a nitrogen oxide.
Dinitrogen tetraoxide is a nitrogen oxide.
Brand Name:
Vulcanchem
CAS No.:
10544-72-6
VCID:
VC20951279
InChI:
InChI=1S/N2O4/c3-1(4)2(5)6
SMILES:
[N+](=O)([N+](=O)[O-])[O-]
Molecular Formula:
NO2
N2O4
N2O4
Molecular Weight:
92.011 g/mol
Dinitrogen tetroxide
CAS No.: 10544-72-6
Cat. No.: VC20951279
Molecular Formula: NO2
N2O4
Molecular Weight: 92.011 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nitrogen tetroxide appears as red-brown liquid with a sharp, unpleasant chemical odor. Low-boiling (boiling point 21.15°C) and held as a liquid by compression. Density 1.448 g / cm3. Consists of an equilibrium mixture of brown NO2 (nitrogen dioxide) and colorless N2O4 (dinitrogen tetroxide). Evolves poisonous brown vapors. Cylinders and ton containers may not be equipped with a safety relief device. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing. Dinitrogen tetraoxide is a nitrogen oxide. |
|---|---|
| CAS No. | 10544-72-6 |
| Molecular Formula | NO2 N2O4 |
| Molecular Weight | 92.011 g/mol |
| Standard InChI | InChI=1S/N2O4/c3-1(4)2(5)6 |
| Standard InChI Key | WFPZPJSADLPSON-UHFFFAOYSA-N |
| SMILES | [N+](=O)([N+](=O)[O-])[O-] |
| Canonical SMILES | [N+](=O)([N+](=O)[O-])[O-] |
| Boiling Point | 70.1 °F at 760 mm Hg (USCG, 1999) 21.15 °C 21.2 °C |
| Colorform | Colorless gas Yellow liquid below 22 °C Colorless liquid; equilibrium with NO2 Brown liquid under pressure /Nitrogen dioxide/ |
| Melting Point | 11.8 °F (USCG, 1999) -9.3 °C -11.2 °C |
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